Cas no 954702-61-5 (N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide)

• Product Name: N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide
• CAS No: 954702-61-5
• MF: C₁₆H₂₀N₂O₄S₃
• MW: 400.53600025177
• CID: 6043434
• PubChem ID: 16926570
• Update Time: 2025-06-03

N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide
• N-(2-ethylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)-5-methylthiophene-2-sulfonamide
• F2383-0521
• N-[2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-5-methylthiophene-2-sulfonamide
• 954702-61-5
• AKOS024644938
• N-(2-(ethylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C16H20N2O4S3/c1-3-24(19,20)18-9-8-13-5-6-15(10-14(13)11-18)17-25(21,22)16-7-4-12(2)23-16/h4-7,10,17H,3,8-9,11H2,1-2H3
• InChI Key： NQPKIDKDGLGDFI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(S(CC)(=O)=O)C3)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 400.05852064g/mol
• Monoisotopic Mass: 400.05852064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 129Ų

Additional information on N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide

Comprehensive Overview of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide (CAS No. 954702-61-5)

The compound N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide (CAS No. 954702-61-5) is a sulfonamide derivative with a unique structural framework combining tetrahydroisoquinoline and thiophene moieties. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both ethanesulfonyl and methylthiophene groups enhances its reactivity and binding affinity, making it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide due to its potential role in modulating enzyme activity and receptor interactions. The compound's CAS No. 954702-61-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community. Its structural complexity also aligns with current trends in fragment-based drug design and small molecule therapeutics.

The synthesis of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential applications, this compound is often discussed in the context of kinase inhibitors and GPCR-targeted therapies, which are hot topics in modern pharmacology.

From a commercial perspective, CAS No. 954702-61-5 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its stability under standard laboratory conditions makes it suitable for long-term storage and experimental use. Additionally, the compound's molecular weight and solubility profile are critical parameters for formulation scientists working on drug delivery systems.

Environmental and safety assessments of N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide indicate that it complies with regulatory guidelines for laboratory use. However, researchers are advised to follow standard protocols for handling sulfonamide derivatives to minimize exposure risks. The compound's mechanism of action and metabolic pathways are subjects of ongoing studies, with preliminary data suggesting low toxicity profiles in preclinical models.

In summary, N-2-(ethanesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-5-methylthiophene-2-sulfonamide (CAS No. 954702-61-5) represents a cutting-edge example of sulfonamide chemistry with broad implications for drug development. Its unique structure and functional groups position it as a valuable tool for exploring new therapeutic avenues, particularly in the fields of oncology and neurology. As research progresses, this compound is expected to play a pivotal role in addressing unmet medical needs.